N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide

• IUPAC Name: N-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-4-butoxybenzamide
• InChI: InChI=1S/C25H23N3O2S2/c1-2-3-15-30-20-13-11-17(12-14-20)23(29)28-25(31)26-19-8-6-7-18(16-19)24-27-21-9-4-5-10-22(21)32-24/h4-14,16H,2-3,15H2,1H3,(H2,26,28,29,31)
• InChI Key: YXPOGNWRJYVKIX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C25H23N3O2S2
• Molecular Weight: 461.6 g/mol

Description

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the thiol-reactive class of compounds and is commonly used as a bioconjugation tool in various research applications.

Mechanism of Action

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide reacts with thiol groups present in biomolecules such as cysteine residues in proteins. This reaction forms a covalent bond between the this compound and the biomolecule, resulting in the labeling or modification of the biomolecule.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of biomolecules it is conjugated with. This makes it an ideal tool for labeling and studying biomolecules without altering their function.

Advantages and Limitations for Lab Experiments

The advantages of using N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide in lab experiments include its high reactivity towards thiol groups, the minimal effects it has on the biochemical and physiological properties of biomolecules, and its ability to be used in a wide range of applications. However, the limitations of using this compound include the potential for non-specific labeling and the need for optimization of reaction conditions.

Future Directions

There are numerous future directions for the use of N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide in scientific research. These include the development of new conjugation strategies, the optimization of reaction conditions, and the exploration of new applications for this compound in drug delivery and imaging. Additionally, further research is needed to fully understand the potential limitations and challenges associated with the use of this compound in scientific research.

Synthesis Methods

The synthesis of N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide involves the reaction of 2-mercaptobenzothiazole with 4-(bromomethyl)butyl-4'-bromobiphenyl followed by the reaction with N,N-diisopropylethylamine and 4-butoxybenzoyl chloride. The resulting compound is purified through column chromatography to obtain this compound.

Scientific Research Applications

N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-butoxybenzamide has been widely used in scientific research as a bioconjugation tool due to its thiol-reactive properties. It has been used to label proteins, peptides, and other biomolecules for various applications such as fluorescence imaging, protein-protein interaction studies, and drug delivery.